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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Siais100, a
potent and selective proteolysis-targeting chimera (PROTAC) designed to degrade the BCR-
ABL fusion protein, a key driver of Chronic Myeloid Leukemia (CML). This document offers
comprehensive guidance on preparing Siais100 stock solutions, performing key in vitro
experiments to assess its activity, and understanding its mechanism of action.

Introduction to Siais100

Siais100 is a novel PROTAC that induces the degradation of the BCR-ABL oncoprotein.[1][2]
[3][4] It is synthesized by linking a high-affinity ligand for the von Hippel-Lindau (VHL) E3
ubiquitin ligase to an allosteric inhibitor of BCR-ABL, asciminib.[3] This heterobifunctional
molecule facilitates the formation of a ternary complex between BCR-ABL and the VHL E3
ligase, leading to the ubiquitination and subsequent proteasomal degradation of the BCR-ABL
protein.[3] Siais100 has demonstrated potent anti-proliferative activity in CML cell lines,
including those with mutations conferring resistance to traditional tyrosine kinase inhibitors
(TKIs).[2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data for Siais100, providing a quick
reference for its in vitro activity.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15622037?utm_src=pdf-interest
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.abcam.com/en-us/knowledge-center/cell-biology/mtt-assay
https://www.medchemexpress.com/siais100.html
https://pubmed.ncbi.nlm.nih.gov/36306539/
https://www.medchemexpress.com/siais100.html?locale=ko-KR
https://pubmed.ncbi.nlm.nih.gov/36306539/
https://pubmed.ncbi.nlm.nih.gov/36306539/
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.medchemexpress.com/siais100.html
https://pubmed.ncbi.nlm.nih.gov/36306539/
https://www.medchemexpress.com/siais100.html?locale=ko-KR
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Cell Line Value Reference

ICso0 (Anti-proliferative

K562 12 nM 1][2][4
Activity) Hizlte]
DCso (BCR-ABL

_ K562 2.7 nM [1]I3]

Degradation)
BCR-ABL Degradation

K562 81.78% [2][4]
(5 nM)
BCR-ABL Degradation

K562 91.20% [2][4]

(100 nM)

Signaling Pathways and Mechanism of Action

Siais100 leverages the cell's natural protein disposal system, the ubiquitin-proteasome
pathway, to eliminate the BCR-ABL protein. The diagram below illustrates the mechanism of
action of Siais100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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